Gibberellin A4

Description

Gibberellin A4 (GA4) is a naturally occurring plant growth regulator involved in various aspects of plant development, including growth, germination, elongation, and flowering . It is a C19-gibberellin, a type of gibberellin differing from gibberellin A1 due to the substitution of the OH at C-7 . Bioactive diterpenes like Gibberellin A4 are biosynthesized through complex pathways and control diverse aspects of plant growth . Gibberellins are highly expressed in embryos, where they induce activity to degrade starch, which serves as the primary energy source during this stage .

In plant biology, Gibberellic Acid A4 promotes cell division and elongation, seed germination, and flowering in long-day plants . It also has applications in tissue culture and is used in strawberry cultivation to control growth and flowering for out-of-season cropping . Gibberellin A4 can also be called Gibberellin 4, or GA4 . A related compound is Gibberellin A4(1-), which is a gibberellin carboxylic acid anion and the conjugate base of gibberellin A4, formed by deprotonation of the carboxy group .

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• CAS No.: 468-44-0
• Product Name: Gibberellin A4
• Molecular Formula: C19H24O5
• Molecular Weight: 332.4 g/mol
• IUPAC Name: (2R,5R,9S,10R,11S,12S)-12-hydroxy-11-methyl-6-methylidene-16-oxo-15-oxapentacyclo[9.3.2.15,8.01,10.02,8]heptadecane-9-carboxylic acid
• Standard InChI: InChI=1S/C19H24O5/c1-9-7-18-8-10(9)3-4-11(18)19-6-5-12(20)17(2,16(23)24-19)14(19)13(18)15(21)22/h10-14,20H,1,3-8H2,2H3,(H,21,22)/t10-,11-,12+,13-,14-,17-,18?,19?/m1/s1
• Standard InChIKey: RSQSQJNRHICNNH-VGBRHYQBSA-N
• SMILES: CC12C(CCC3(C1C(C45C3CCC(C4)C(=C)C5)C(=O)O)OC2=O)O
• Canonical SMILES: CC12C(CCC3(C1C(C45C3CCC(C4)C(=C)C5)C(=O)O)OC2=O)O
• Appearance: White to off-white powder
• Purity: > 95%
• Synonyms: 4a,1-(Epoxymethano)-7,9a-methanobenz[a]azulene, gibbane-1,10-dicarboxylic Acid Deriv.; GA4; 2β,4a-Dihydroxy-1-methyl-8-methylene-4aα,4bβ-gibbane-1α,10β-dicarboxylic Acid; (1α,2β,4aα,4bβ,10β)-2,4a-Dihydroxy-1-methyl-8-methylene-gibbane-1,10-dicarboxylic Acid
• PubChem Compound: 71306853
• Last Modified: Aug 15 2023